Cas no 33871-62-4 (Benzenamine,4,4'-sulfonylbis[N,N-dimethyl-)

Benzenamine,4,4'-sulfonylbis[N,N-dimethyl- structure
33871-62-4 structure
Product Name:Benzenamine,4,4'-sulfonylbis[N,N-dimethyl-
CAS No:33871-62-4
MF:C16H20N2O2S
MW:304.407202720642
CID:306112
PubChem ID:161785
Update Time:2025-04-19

Benzenamine,4,4'-sulfonylbis[N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • DTXSID10955456
    • 4-[4-(dimethylamino)phenyl]sulfonyl-N,N-dimethylaniline
    • DAD-sulfone
    • SCHEMBL4575039
    • 4,4'-sulfonylbis(n,n-dimethylaniline)
    • 4,4'-Sulfonylbis(N,N-dimethylbenzenamine)
    • BRN 3059296
    • 33871-62-4
    • 3-13-00-01253 (Beilstein Handbook Reference)
    • 4,4'-Bis-dimethylaminodiphenyl sulfone
    • Benzenamine, 4,4'-sulfonylbis(N,N-dimethyl-
    • 4,4'-Bis(dimethylaminodiphenyl)sulfone
    • Benzenamine,4,4'-sulfonylbis[N,N-dimethyl-
    • Inchi: 1S/C16H20N2O2S/c1-17(2)13-5-9-15(10-6-13)21(19,20)16-11-7-14(8-12-16)18(3)4/h5-12H,1-4H3
    • InChI Key: PLJHQVSJDMKAFP-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)N(C)C)(C1C=CC(=CC=1)N(C)C)(=O)=O

Computed Properties

  • Exact Mass: 304.1247
  • Monoisotopic Mass: 304.12454906g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 49Ų

Experimental Properties

  • PSA: 40.62

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